Cas no 2680843-98-3 (benzyl N-{3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)methylpropyl}carbamate)

• Product Name: benzyl N-{3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)methylpropyl}carbamate
• CAS No: 2680843-98-3
• MF: C₁₉H₂₃NO₅
• MW: 345.389625787735
• CID: 5626716
• PubChem ID: 165921491
• Update Time: 2025-08-03

benzyl N-{3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297837
• benzyl N-{3-hydroxy-2-[(3-hydroxy-4-methoxyphenyl)methyl]propyl}carbamate
• 2680843-98-3
• benzyl N-{3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)methylpropyl}carbamate

• Inchi： 1S/C19H23NO5/c1-24-18-8-7-15(10-17(18)22)9-16(12-21)11-20-19(23)25-13-14-5-3-2-4-6-14/h2-8,10,16,21-22H,9,11-13H2,1H3,(H,20,23)
• InChI Key： XHMDBNWHIGLHJC-UHFFFAOYSA-N
• SMILES： OCC(CNC(=O)OCC1C=CC=CC=1)CC1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 345.15762283g/mol
• Monoisotopic Mass: 345.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88Ų

Additional information on benzyl N-{3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)methylpropyl}carbamate

Introduction to Benzyl N-{3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)methylpropyl}carbamate (CAS No. 2680843-98-3)

Benzyl N-{3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)methylpropyl}carbamate, a compound with the chemical identifier CAS No. 2680843-98-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of multiple functional groups, including hydroxyl and methoxy substituents, makes it a versatile candidate for further exploration in drug design and development.

The molecular structure of this compound is characterized by a benzyl moiety attached to a carbamate group, which is further linked to a propyl chain. The propyl chain itself is substituted with a complex aromatic ring system containing hydroxyl and methoxy groups. This intricate arrangement of functional groups suggests that Benzyl N-{3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)methylpropyl}carbamate may exhibit a range of biological activities, making it an attractive subject for pharmacological investigation.

Recent studies have highlighted the importance of functional groups such as hydroxyl and methoxy in modulating the biological activity of organic compounds. These groups can participate in hydrogen bonding, thereby influencing the compound's solubility, stability, and interactions with biological targets. In the case of Benzyl N-{3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)methylpropyl}carbamate, the hydroxyl and methoxy groups are strategically positioned to potentially enhance its binding affinity to specific enzymes or receptors.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of a benzyl group, carbamate linkage, and substituted aromatic ring system provides a rich scaffold for structural modifications. These modifications can be tailored to optimize pharmacokinetic properties, such as bioavailability and metabolic stability, while maintaining or enhancing biological activity.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can target multiple pathways or receptors simultaneously. Benzyl N-{3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)methylpropyl}carbamate fits well within this paradigm, as its complex structure suggests the possibility of dual or even polypharmacological effects. Such compounds are particularly valuable in treating complex diseases that involve multiple pathological mechanisms.

The synthesis of Benzyl N-{3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)methylpropyl}carbamate presents an interesting challenge due to its intricate structure. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations have been instrumental in achieving the desired molecular architecture.

In addition to its synthetic significance, Benzyl N-{3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)methylpropyl}carbamate holds promise for applications in chemical biology and drug screening assays. Its unique structural features make it an excellent candidate for use in high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds. By evaluating its interactions with various biological targets, researchers can gain insights into its potential therapeutic applications.

The pharmacological profile of Benzyl N-{3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)methylpropyl}carbamate is still under investigation, but preliminary studies suggest that it may exhibit properties relevant to several therapeutic areas. For instance, its ability to interact with enzymes or receptors involved in inflammation could make it useful in developing anti-inflammatory agents. Similarly, its interactions with other biological targets may open up possibilities in areas such as neurology or oncology.

As research continues to unfold, the full potential of Benzyl N-{3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)methylpropyl}carbamate is likely to become more apparent. Its unique structural features and promising pharmacological properties make it a compound worthy of continued study and development. Future research may focus on optimizing its chemical structure to enhance its biological activity while ensuring favorable pharmacokinetic profiles.

In conclusion, Benzyl N-{3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)methylpropyl}carbamate (CAS No. 2680843-98-3) represents an exciting frontier in pharmaceutical chemistry. Its complex molecular structure and diverse functional groups position it as a promising candidate for drug discovery and development. As research progresses, this compound is expected to contribute significantly to our understanding of disease mechanisms and the development of novel therapeutic agents.